Cas no 1334374-13-8 (2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• CAS No: 1334374-13-8
• MF: C₂₂H₂₁ClN₄O
• MW: 392.881343603134
• CID: 6151712
• PubChem ID: 56724561
• Update Time: 2025-06-10

2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one
• VU0533828-1
• AKOS024534133
• 2-(2-chlorophenyl)-1-(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)ethanone
• 2-(2-chlorophenyl)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]ethan-1-one
• 2-(2-chlorophenyl)-1-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]ethanone
• 1334374-13-8
• F6166-0115
• CCG-310920

• Inchi： 1S/C22H21ClN4O/c23-19-9-5-4-8-18(19)14-22(28)27-12-10-26(11-13-27)21-15-20(24-16-25-21)17-6-2-1-3-7-17/h1-9,15-16H,10-14H2
• InChI Key： ICTCIZBCXHHPSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 392.1403890g/mol
• Monoisotopic Mass: 392.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one

Introduction to 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one (CAS No. 1334374-13-8) and Its Emerging Applications in Chemical Biology

The compound 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one, identified by its CAS number 1334374-13-8, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents. The structural composition of this compound, featuring a piperazine core linked to a chlorophenyl group and a phenylpyrimidine moiety, positions it as a versatile scaffold for further derivatization and functionalization.

Recent studies have highlighted the significance of piperazine derivatives in medicinal chemistry, particularly for their ability to interact with a wide range of biological targets. The presence of the chlorophenyl group in this compound enhances its lipophilicity, facilitating better cell membrane penetration, while the 6-phenylpyrimidin-4-yl substituent introduces a hydrogen bonding capability that can improve binding affinity to protein targets. These features make 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one an attractive candidate for further investigation in drug discovery pipelines.

In the context of current research, this compound has been explored for its potential role in addressing neurological and cardiovascular disorders. The piperazine ring is well-documented for its involvement in modulating neurotransmitter systems, making it a key component in the development of psychoactive drugs. Additionally, the phenylpyrimidine moiety has shown promise in inhibiting kinases and other enzymes implicated in cancer progression. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymes, thereby offering a novel approach to therapeutic intervention.

The synthesis of 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of tailored synthetic routes in producing biologically active compounds.

One of the most compelling aspects of this compound is its potential for structure-based drug design. High-throughput screening (HTS) and computational modeling have been instrumental in identifying lead compounds with high binding affinity to target proteins. The structural features of 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yl)piperazin-1-ylethan-1-one, particularly the interaction between the chlorophenyl group and hydrophobic pockets of proteins, as well as the hydrogen bonding capabilities of the 6-phenylpyrimidin-4-yl moiety, make it an ideal candidate for such studies. By leveraging these techniques, researchers can optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy.

Furthermore, the compound's potential as an intermediate in synthesizing more complex molecules cannot be overstated. Its modular structure allows for easy modification at various positions, enabling chemists to explore a wide range of analogs with tailored biological activities. This flexibility is particularly valuable in drug discovery, where iterative design and optimization are often necessary to achieve desired pharmacological outcomes. The ability to systematically modify key functional groups while maintaining overall structural integrity makes 2-(2-chlorophenyl)-1-4-(6-phenylpyrimidin-4-yll)piperazin-l-ylethan-l-one a cornerstone in modern medicinal chemistry.

The impact of this compound extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in innovative molecules like this one to address unmet medical needs. The development pipeline for neurological disorders, cancer therapeutics, and cardiovascular diseases could benefit significantly from such versatile scaffolds. As research progresses, collaborations between academic institutions and industry players will be crucial in translating laboratory findings into viable clinical candidates.

In conclusion,2-(2-chlorophenyl)-l - 4(6 - phenyI pyrimidin - 4 - yI)piperazin - l - ylethan - l - one (CAS No. 13343T74 - 13 - 8) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features, coupled with promising preclinical data, position it as a key player in future drug development efforts. As scientists continue to unravel its biological potential and refine synthetic methodologies，this compound is poised to make significant contributions to human health and well-being.